Cas no 774-47-0 (5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 774-47-0
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD02998377
• CID: 859655
• PubChem ID: 1926308
• Update Time: 2025-08-03

5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoroisatin
• 5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione
• 5,6-difluoro-indoline-2,3-dione
• 1H-Inden-1-one,5,6-difluoro-2,3-dihydro
• 5,6-bis(fluoranyl)-2,3-dihydroinden-1-one
• 5,6-Difluor-indolin-2,3-dion
• 5,6-difluoro-1H-indole-2,3-dione
• 5,6-Difluoro-1-indanone
• 5,6-difluoro-2,3-dihydro-1H-inden-1-one
• 5,6-Difluoro-indan-1-one
• 5,6-Difluoro-indanone
• 5,6-difluoroindole-2,3-dione
• 5,6-Difluoroindoline-2,3-dione
• 5,6-Difluoroisatine
• 5 pound not6-Difluoroindoline-2 pound not3-dione
• J-516522
• EN300-53703
• 5,6-Difluoro-3-hydroxy-2H-indol-2-one
• AM20041157
• SY012046
• 774-47-0
• 1H-Indole-2,3-dione, 5,6-difluoro-
• SCHEMBL1589486
• FQIJOGDQWRLSQW-UHFFFAOYSA-N
• Z247609852
• SB66248
• 5 pound not6-difluoro-indoline-2 pound not3-dione
• FT-0652103
• 5,6-bis(fluoranyl)-1H-indole-2,3-dione
• DTXSID401003691
• CS-W002978
• MFCD02998377
• A840635
• SR-01000487869-1
• SR-01000487869
• AKOS000147385
• AS-18678
• 5,6-Difluoro-2,3-dihydro-1h-indole-2,3-dione;
• AG-227/40826506
• DB-080958
• STK701073

• MDL： MFCD02998377
• Inchi： 1S/C8H3F2NO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13)
• InChI Key： FQIJOGDQWRLSQW-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C(N2)=O)=O)F

Computed Properties

• Exact Mass: 183.01300
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218-220 ºC
• Solubility: Slightly soluble (2.9 g/l) (25 º C),
• PSA: 46.17000
• LogP: 1.23760

5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature